Cas no 2229388-45-6 (3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol)

3-Amino-3-(1H-indol-7-yl)cyclobutan-1-ol is a structurally unique cyclobutane derivative featuring both an amino group and an indole moiety. Its rigid cyclobutane core, combined with the electron-rich indole system, makes it a valuable intermediate in medicinal chemistry and drug discovery. The presence of both amino and hydroxyl functional groups enhances its versatility for further synthetic modifications, enabling applications in the development of bioactive compounds. This compound is particularly useful in the design of small-molecule inhibitors and peptidomimetics due to its constrained geometry and potential for hydrogen bonding interactions. High purity and well-defined stereochemistry ensure reproducibility in research applications.
3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol structure
2229388-45-6 structure
Product Name:3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol
CAS No:2229388-45-6
MF:C12H14N2O
MW:202.252362728119
CID:5911343
PubChem ID:165625849
Update Time:2025-06-11

3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol
    • EN300-1770398
    • 2229388-45-6
    • Inchi: 1S/C12H14N2O/c13-12(6-9(15)7-12)10-3-1-2-8-4-5-14-11(8)10/h1-5,9,14-15H,6-7,13H2
    • InChI Key: WTJNXUUVNVULTQ-UHFFFAOYSA-N
    • SMILES: OC1CC(C2C=CC=C3C=CNC=23)(C1)N

Computed Properties

  • Exact Mass: 202.110613074g/mol
  • Monoisotopic Mass: 202.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 62Ų

3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1770398-0.05g
3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol
2229388-45-6
0.05g
$1091.0 2023-09-20
Enamine
EN300-1770398-0.1g
3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol
2229388-45-6
0.1g
$1144.0 2023-09-20
Enamine
EN300-1770398-0.25g
3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol
2229388-45-6
0.25g
$1196.0 2023-09-20
Enamine
EN300-1770398-0.5g
3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol
2229388-45-6
0.5g
$1247.0 2023-09-20
Enamine
EN300-1770398-1.0g
3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol
2229388-45-6
1g
$1299.0 2023-06-03
Enamine
EN300-1770398-2.5g
3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol
2229388-45-6
2.5g
$2548.0 2023-09-20
Enamine
EN300-1770398-5.0g
3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol
2229388-45-6
5g
$3770.0 2023-06-03
Enamine
EN300-1770398-10.0g
3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol
2229388-45-6
10g
$5590.0 2023-06-03
Enamine
EN300-1770398-1g
3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol
2229388-45-6
1g
$1299.0 2023-09-20
Enamine
EN300-1770398-5g
3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol
2229388-45-6
5g
$3770.0 2023-09-20

Additional information on 3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol

Professional Introduction to 3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol (CAS No: 2229388-45-6)

3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229388-45-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives featuring a cyclobutane core conjugated with an indole moiety, making it a structurally intriguing molecule with potential applications in drug discovery and development. The presence of both amino and hydroxyl functional groups, in addition to the indole ring system, positions this compound as a versatile scaffold for further chemical modifications and biological evaluations.

The structural motif of 3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol combines the rigid cyclobutane ring with the pharmacophoric properties of the indole scaffold, which is well-documented for its role in various bioactive molecules. Indole derivatives are widely recognized for their involvement in numerous biological pathways, including neurotransmitter systems, immune responses, and anticancer mechanisms. The cyclobutane ring, on the other hand, introduces conformational constraints that can influence molecular interactions and binding affinities. Such structural features make this compound an attractive candidate for exploring novel therapeutic interventions.

In recent years, there has been growing interest in designing molecules that leverage the unique properties of cycloalkylindole hybrids. These compounds have been explored for their potential to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that indole-based structures can interact with targets such as serotonin receptors, which are implicated in mood disorders and pain management. The incorporation of a cyclobutane ring into these systems can enhance metabolic stability and improve pharmacokinetic profiles, addressing key challenges in drug development.

The 3-amino group in 3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol provides a site for further derivatization, allowing chemists to introduce additional functional groups or linkages that could enhance biological activity. This reactivity is particularly valuable in medicinal chemistry, where modifications are often made to optimize potency, selectivity, and solubility. The hydroxyl group also contributes to the compound's versatility, enabling further chemical transformations such as etherification or esterification, which can alter its pharmacological properties.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for biological activity. Molecular modeling techniques have been employed to predict how 3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol might interact with biological targets. These studies suggest that the compound could exhibit inhibitory effects on certain enzymes or receptors, making it a promising lead for further investigation. Additionally, virtual screening has identified potential analogs with enhanced binding affinities or altered selectivity profiles.

The indole moiety is particularly noteworthy due to its prevalence in natural products and bioactive molecules. Many indole derivatives have been investigated for their therapeutic potential, including applications in oncology and neurology. The cyclobutane ring adds an additional layer of complexity, potentially influencing both the electronic properties and steric environment of the molecule. This combination makes 3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol a compelling candidate for further exploration.

In vitro studies have begun to unravel the potential biological activities of this compound. Initial assays suggest that it may exhibit modest inhibitory effects on certain enzymes relevant to inflammatory pathways. These findings align with the known bioactivities of indole derivatives and highlight the compound's potential as an anti-inflammatory agent. Further research is needed to confirm these observations and to explore other possible mechanisms of action.

The synthesis of 3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol presents an interesting challenge due to its complex structure. Multi-step synthetic routes have been developed to construct both the cyclobutane core and the indole moiety efficiently. Advances in synthetic methodology have enabled chemists to achieve high yields and purity levels, which are essential for subsequent biological testing. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming key carbon-carbon bonds within this framework.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. 3-amino-3-(1H-indol-7-yl)cyclobutan-1-ol exemplifies this trend by combining two pharmacologically relevant motifs into a single molecular entity. Its potential applications span multiple therapeutic areas, including central nervous system disorders, cardiovascular diseases, and cancer treatment. As research continues, new derivatives may be developed that address specific unmet medical needs.

Future directions in the study of 3-amino-3-(1H-indol-7-ytl)cyclobutan-l-lrol (CAS No: 2229388 45 6) may include exploring its role as a scaffold for drug design or investigating its interactions with protein targets at a more detailed level. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy could provide insights into its three-dimensional structure and binding interactions. Additionally, preclinical studies would be necessary to assess its safety profile and pharmacokinetic properties before considering clinical trials.

The integration of machine learning tools into drug discovery has accelerated the process of identifying promising candidates like 3-amino 3 (lH ind01 7 yl) cyclobutan 1 ol. Predictive models can analyze large datasets to identify structural features that correlate with biological activity, guiding chemists toward more effective modifications. This approach has already led to several breakthroughs in identifying novel therapeutic agents based on heterocyclic scaffolds.

In conclusion, 3 amlno 31 H nd01 71 yl) cydohutn l ol (CAS No: 2229388 45 6) represents an exciting opportunity for research in pharmaceutical chemistry It combines well-studied pharmacophores with structural features that offer unique advantages Its potential applications across various therapeutic areas make it worthy of further investigation As synthetic methods improve and computational tools become more sophisticated expect more discoveries like this one will emerge from efforts focused on heterocyclic derivatives

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.